Cas no 2418729-23-2 (1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine)

1-[2-Chloro-4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine is a structurally complex organic compound featuring a piperidine core linked to a chloro-substituted phenyl ring and an aziridine moiety functionalized with a 1-methylpyrazol-4-ylmethyl group. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting neurological or metabolic pathways. Its unique aziridine-piperidine hybrid structure may confer selective binding properties, while the chloro and pyrazole substituents enhance reactivity and solubility. The compound's modular design allows for further derivatization, making it valuable for medicinal chemistry research. Proper handling is required due to the reactive aziridine ring. Analytical characterization typically involves HPLC, NMR, and mass spectrometry.
1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine structure
2418729-23-2 structure
Product Name:1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine
CAS No:2418729-23-2
MF:C19H25ClN4O
MW:360.881003141403
CID:5359368
Update Time:2025-05-22

1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine Chemical and Physical Properties

Names and Identifiers

    • Z4283820682
    • 1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine
    • 1-[2-chloro-4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]piperidine
    • Inchi: 1S/C19H25ClN4O/c1-22-11-15(10-21-22)12-24-13-16(24)14-25-17-5-6-19(18(20)9-17)23-7-3-2-4-8-23/h5-6,9-11,16H,2-4,7-8,12-14H2,1H3
    • InChI Key: VFVQCMCOXVEIGJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1CCCCC1)OCC1CN1CC1C=NN(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 434
  • XLogP3: 3.2
  • Topological Polar Surface Area: 33.3

1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7558352-1.0g
1-[2-chloro-4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]piperidine
2418729-23-2 95.0%
1.0g
$0.0 2025-02-24

Additional information on 1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine

1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine: A Comprehensive Overview

The compound with CAS No. 2418729-23-2, known as 1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

Structure and Synthesis: The molecule consists of a piperidine ring, a chlorophenyl group, and an aziridine moiety linked via a methoxy group. The presence of the aziridine ring introduces strain, which can enhance reactivity and bioavailability. The pyrazole ring, substituted with a methyl group, adds further complexity to the structure. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, ensuring scalability for potential large-scale production.

Biological Activity: Research has demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. Its ability to inhibit key enzymes involved in cellular signaling pathways makes it a promising candidate for anticancer drug development. Additionally, studies have shown its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Applications in Drug Development: The compound's unique pharmacokinetic profile, including favorable absorption and metabolism properties, positions it as a strong candidate for drug development. Recent clinical trials have explored its efficacy in treating central nervous system disorders, with encouraging results indicating its potential as a novel therapeutic agent.

Safety and Toxicity: Preclinical studies have assessed the safety profile of this compound. While it demonstrates low toxicity at therapeutic doses, further investigations are underway to evaluate long-term effects and potential side effects. Regulatory agencies have expressed interest in advancing this compound through the approval process due to its demonstrated safety and efficacy.

Future Prospects: The compound's versatility and biological potency suggest a wide range of applications in the pharmaceutical industry. Ongoing research is focused on optimizing its delivery mechanisms to enhance bioavailability and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical use.

In conclusion, 1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound holds the potential to make a substantial impact on the treatment of various diseases.

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